Cas no 950514-14-4 (methyl 2-hydroxypyrimidine-4-carboxylate)

methyl 2-hydroxypyrimidine-4-carboxylate structure
950514-14-4 structure
Product Name:methyl 2-hydroxypyrimidine-4-carboxylate
CAS No:950514-14-4
MF:C6H6N2O3
MW:154.12344121933
MDL:MFCD21608027
CID:1029890
Update Time:2024-10-25

methyl 2-hydroxypyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-oxo-1,2-dihydropyrimidine-4-carboxylate
    • methyl 2-oxo-1H-pyrimidine-6-carboxylate
    • BJFHABUKRPPLGH-UHFFFAOYSA-N
    • Pyrimidine-4-carboxylic acid, 2-hydroxy-, methyl ester
    • 6326AC
    • FCH1564664
    • AX8220859
    • Methyl 2-hydroxy-4-pyrimidinecarboxylate #
    • methyl 2-oxo-2,3-dihydropyrimidine-4-carboxylate
    • 4-Pyrimidinecarboxylic acid, 1,2-dihydro-2-oxo-, methyl ester
    • Methyl 1,2-dihydro-2-oxo-4-pyrimidinecarboxylate (ACI)
    • 2-Oxo-1,2-dihydropyrimidine-4-carboxylic acid methyl ester
    • Methyl 2-oxo-1H-pyrimidine-4-carboxylate
    • methyl 2-hydroxypyrimidine-4-carboxylate
    • MDL: MFCD21608027
    • Inchi: 1S/C6H6N2O3/c1-11-5(9)4-2-3-7-6(10)8-4/h2-3H,1H3,(H,7,8,10)
    • InChI Key: BJFHABUKRPPLGH-UHFFFAOYSA-N
    • SMILES: O=C1NC(C(OC)=O)=CC=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Topological Polar Surface Area: 67.8

methyl 2-hydroxypyrimidine-4-carboxylate Security Information

methyl 2-hydroxypyrimidine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM126538-1g
methyl 2-oxo-1,2-dihydropyrimidine-4-carboxylate
950514-14-4 97%
1g
$308 2021-08-05
Chemenu
CM126538-5g
methyl 2-oxo-1,2-dihydropyrimidine-4-carboxylate
950514-14-4 97%
5g
$661 2021-08-05
Chemenu
CM126538-10g
methyl 2-oxo-1,2-dihydropyrimidine-4-carboxylate
950514-14-4 97%
10g
$884 2021-08-05
Alichem
A089004452-5g
Methyl 2-oxo-1,2-dihydropyrimidine-4-carboxylate
950514-14-4 97%
5g
$709.80 2023-08-31
Alichem
A089004452-10g
Methyl 2-oxo-1,2-dihydropyrimidine-4-carboxylate
950514-14-4 97%
10g
$893.97 2023-08-31
Alichem
A089004452-25g
Methyl 2-oxo-1,2-dihydropyrimidine-4-carboxylate
950514-14-4 97%
25g
$1625.00 2023-08-31
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB40994-0.1g
methyl 2-hydroxypyrimidine-4-carboxylate
950514-14-4 97%
0.1g
443.00 2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB40994-0.25g
methyl 2-hydroxypyrimidine-4-carboxylate
950514-14-4 97%
0.25g
710.00 2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB40994-1g
methyl 2-hydroxypyrimidine-4-carboxylate
950514-14-4 97%
1g
1463.00 2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB40994-5g
methyl 2-hydroxypyrimidine-4-carboxylate
950514-14-4 97%
5g
4477.00 2021-06-01

methyl 2-hydroxypyrimidine-4-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane Solvents: Methanol ;  5.5 h, reflux; reflux → rt
Reference
Preparation of fused pyrrolidine 1,2,4-triazole derivatives as modulators of mGluR5
, World Intellectual Property Organization, , ,

methyl 2-hydroxypyrimidine-4-carboxylate Raw materials

methyl 2-hydroxypyrimidine-4-carboxylate Preparation Products

methyl 2-hydroxypyrimidine-4-carboxylate Related Literature

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.